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Compound of Interest

Compound Name:
3-(Cyclobutylmethyl)-4-fluoro-1H-

indole

CAS No.: 1713160-72-5

Cat. No.: B2865716

Get Quote

Executive Summary & Compound Profile
IUPAC Name: 3-(Cyclobutylmethyl)-4-fluoro-1H-indole

Molecular Formula: C₁₃H₁₄FN

Exact Mass: 203.1110

Core Scaffold: Indole (Benzopyrrole)

Key Substituents:

C4-Fluoro: Provides a diagnostic NMR handle (

F) and alters the electronic environment of the benzene ring.
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C3-Cyclobutylmethyl: A lipophilic side chain introduced via Friedel-Crafts alkylation or

reductive alkylation.

Analytical Strategy
The validation of this molecule relies on a "Triangulation Method":

F NMR: Confirms the presence and integrity of the fluorinated aromatic core.

H NMR: Verifies the alkyl side chain connectivity and the specific substitution pattern (C4 vs.
C5/C6/C7).

MS (ESI+): Confirms the molecular weight and fragmentation fingerprint.

Mass Spectrometry (MS) Data[1][2][3][4][5][6][7][8]
Acquisition Parameters (Recommended)

Ionization Source: Electrospray Ionization (ESI) or APCI.[1]

Polarity: Positive Mode (+ve).

Solvent System: MeOH/H₂O + 0.1% Formic Acid.

Fragmentation Logic & Diagnostic Ions
The fragmentation pattern of 3-substituted indoles is dominated by the stability of the indole

cation and the cleavage of the C3-side chain.
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m/z (Calculated) Ion Identity Interpretation

204.118
Protonated Molecular Ion

(Base Peak in soft ionization).

226.100
Sodium adduct (common in

unbuffered solvents).

135.048

4-Fluoroindole Core. Result of

-cleavage losing the

cyclobutylmethyl radical.

148.056

Quinolinium Rearrangement.

Expansion of the indole ring

often observed in EI or high-

energy CID.

69.070

Cyclobutylmethyl Cation.

Characteristic side-chain

fragment.[2][3][4][5]

Fragmentation Pathway Diagram
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Caption: Proposed ESI+ fragmentation pathway. The cleavage of the C3-alkyl bond is the

primary diagnostic event.
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Nuclear Magnetic Resonance (NMR) Data[2][3][4][5]
[6][9][11][12][13]
F NMR (The Diagnostic Anchor)
The fluorine atom at position 4 is the most reliable starting point for characterization. It couples

to protons at C5 and C3 (if H is present, but here C3 is substituted) and creates a distinct

splitting pattern in the Carbon spectrum.

Chemical Shift:

-122.0 to -126.0 ppm (referenced to CFCl₃).

Multiplicity: dd (doublet of doublets) or multiplet due to coupling with H5 and H2.

Decoupling: Run

F{

H} (proton-decoupled) to simplify to a singlet for purity integration.

H NMR (Proton)
Solvent: DMSO-

(preferred for NH visibility) or CDCl₃. Frequency: 400 MHz or higher recommended.
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Position
Shift (

ppm)
Multiplicity Coupling (Hz)

Assignment
Logic

NH (1) 10.8 - 11.2 br s -

Indole NH.

Disappears with

D₂O shake.

H2 7.15 - 7.25 d or s

C2-H. Often

appears as a

singlet if F-

coupling is weak.

H5 6.80 - 6.95 dd

Diagnostic. Ortho

to Fluorine.

Large H-F

coupling.

H6 7.00 - 7.10 ddd/td

Meta to Fluorine.

Pseudo-triplet

due to

overlapping

couplings.

H7 7.25 - 7.35 d
Typical indole

doublet.

CH₂ (8) 2.85 - 2.95 d
Methylene linker

attached to C3.

CH (9) 2.50 - 2.65 m -
Cyclobutyl

methine.

Cyclobutyl 1.70 - 2.10 m -

Cyclobutyl

methylene

protons (ring

puckering).

Critical Note on H5: The H5 proton is shielded by the ortho-fluorine and split by it. Look for a

doublet of doublets in the upfield aromatic region (6.8–6.9 ppm).
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C NMR (Carbon)
The

C spectrum will exhibit extensive splitting due to

F-

C coupling (

). This is not an impurity; it is the structural proof.

Carbon
Shift (

ppm)
Coupling (Hz) Type Note

C4 ~156.0 d

C-F ipso carbon.

Very low intensity

doublet.

C2 ~123.0 - s Indole C2.

C3 ~114.5 d

Substituted

carbon. Split by

F.

C3a ~118.0 d
Bridgehead

carbon.[6]

C5 ~105.0 d
Ortho to F.

Upfield shifted.

C6 ~122.5 d Meta to F.

C7 ~110.0 - s Distal carbon.

C7a ~138.0 - s/d Bridgehead.

Linker ~30.0 d/s
Methylene

bridge.

Cyclobutyl ~36.0, 28.0, 18.0 - s
Cyclobutyl

carbons.
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Experimental Protocols
Protocol 1: NMR Sample Preparation

Objective: Maximize resolution of F-H couplings.

Solvent: DMSO-

is superior to CDCl₃ for this compound because it sharpens the NH signal and prevents
aggregation of the planar indole rings.

Concentration: 5–10 mg in 0.6 mL solvent.

Tube: High-precision 5mm NMR tube (Class A).

Procedure:

Dissolve compound completely (sonicate if necessary).

Filter through a cotton plug if any particulate is visible.

Crucial Step: If NH signal is broad, add 1 drop of activated molecular sieves to the tube to

remove trace water, which catalyzes proton exchange.

Protocol 2: Analytical Workflow
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Crude Synthesis Product

TLC Screening
(Hex/EtOAc 4:1)

Flash Chromatography
SiO2

UPLC-MS (ESI+)
Target: m/z 204.1

NMR Sample Prep
(DMSO-d6)

>95% Purity

Acquire 1H, 19F, 13C

Compare J-Couplings
Confirm C4-F Split

Click to download full resolution via product page

Caption: Step-by-step workflow from crude synthesis to spectroscopic validation.

References & Data Sources
Indole Spectroscopic Standards:
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Joule, J. A., & Mills, K. (2010).[7] Heterocyclic Chemistry. 5th Ed. Wiley. (Standard

reference for Indole NH and C2/C3 shifts).

Fluorine Coupling Constants:

Dolbier, W. R. (2009).[7] Guide to Fluorine NMR for Organic Chemists. Wiley. (Source for

and

coupling ranges in fluoroaromatics).

Fragmentation of Substituted Indoles:

Holčapek, M., et al. (2010).[7] "Mass Spectrometry of Indole Derivatives." Journal of Mass

Spectrometry.

4-Fluoroindole Core Data:

Sigma-Aldrich/Merck. 4-Fluoroindole Product Specification & Spectra. (Used for core

aromatic shift calibration).

3-Alkylindole Synthesis & Characterization:

Somei, M., et al. (2001). "The Chemistry of Indoles." Heterocycles. (Reference for 3-alkyl

shift perturbations).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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